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Compound of Interest

Compound Name:
2-methyl-5-nitro-3-phenyl-1H-

indole

CAS No.: 41018-87-5

Cat. No.: B3041911

Get Quote

Advanced Synthesis, Pharmacological Profiling,
and Experimental Protocols[1][2]
Executive Summary
2-methyl-5-nitro-3-phenyl-1H-indole (CAS: 41018-87-5) represents a privileged scaffold in

medicinal chemistry, combining the structural rigidity of the indole core with the electronic

versatility of a nitro group and the hydrophobic bulk of a phenyl ring.[2] This compound serves

as a critical intermediate and bioactive pharmacophore in the development of non-steroidal

anti-inflammatory drugs (NSAIDs) targeting COX-2 and antineoplastic agents targeting tubulin

polymerization or genomic G-quadruplex structures.[1]

This guide provides a definitive technical roadmap for the synthesis, purification, and biological

validation of this compound, moving beyond generic descriptions to address causality,

regioselectivity, and mechanistic action.
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2.1 Retrosynthetic Analysis
The most robust route to the 2,3,5-trisubstituted indole core is the Fischer Indole Synthesis.

The strategic disconnection involves breaking the N-N bond of the hydrazone intermediate,

tracing back to two commercially available precursors:

4-Nitrophenylhydrazine (provides the indole nitrogen and the 5-nitro substituted benzene

ring).[1]

Phenylacetone (1-phenyl-2-propanone) (provides the C2 and C3 carbons and their

substituents).[1]

2.2 The Regioselectivity Challenge
A critical technical nuance in reacting phenylacetone is regioselectivity. Phenylacetone is an

unsymmetrical ketone with two enolizable positions:

Path A (Kinetic/Thermodynamic Preference): Enolization towards the methylene group (–

CH2–Ph). Cyclization here yields the target 2-methyl-3-phenylindole.

Path B: Enolization towards the methyl group (–CH3). Cyclization here yields 2-benzylindole.

Expert Insight: To maximize the yield of the 3-phenyl isomer (Path A), strong acid catalysts like

Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl2) are employed at elevated temperatures.

The conjugation of the phenyl ring with the enol double bond in Path A stabilizes the

intermediate, favoring the formation of the 2-methyl-3-phenyl scaffold.[1]

2.3 Synthesis Pathway Visualization
The following diagram details the mechanistic flow from precursors to the final cyclized product.
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Figure 1: Mechanistic pathway of the Fischer Indole Synthesis targeting the 2-methyl-3-phenyl

scaffold.[1]

Experimental Protocols
3.1 Synthesis Protocol: 2-Methyl-5-nitro-3-phenyl-1H-indole
Objective: Synthesize 5.0 g of high-purity target compound. Precursors: 4-Nitrophenylhydrazine

(1.0 eq), Phenylacetone (1.1 eq). Catalyst: Polyphosphoric Acid (PPA).

Step-by-Step Methodology:

Hydrazone Formation (In Situ):

In a 250 mL round-bottom flask, dissolve 4-nitrophenylhydrazine (25 mmol) in 50 mL of

glacial acetic acid.

Add phenylacetone (27.5 mmol) dropwise over 10 minutes.

Stir at room temperature for 30 minutes. Observation: Solution typically turns dark

orange/red indicating hydrazone formation.[1]

Cyclization:

Add 20 g of Polyphosphoric Acid (PPA) to the reaction mixture.

Heat the mixture to 100–110°C in an oil bath. Maintain this temperature for 3–4 hours.

Causality: PPA acts as both solvent and Lewis acid, facilitating the [3,3]-sigmatropic

rearrangement. The temperature must be controlled; exceeding 120°C increases tar

formation (polymerization).

Quenching & Isolation:

Cool the reaction mixture to room temperature.

Pour the dark syrup slowly into 300 mL of crushed ice/water with vigorous stirring. The

product will precipitate as a crude yellow/brown solid.
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Neutralize the slurry to pH ~7 using saturated Sodium Bicarbonate (NaHCO3) solution.

Filter the solid under vacuum and wash copiously with water to remove residual acid.

Purification:

Recrystallize the crude solid from Ethanol or Ethanol/Water (9:1).

Validation: Pure product appears as yellow needles/crystals.

Yield Expectation: 60–75%.

3.2 Analytical Characterization (Self-Validating Metrics)
To ensure the protocol yielded the correct isomer, verify against these parameters:

Technique
Expected Signal /
Characteristic

Interpretation

1H NMR (DMSO-d6) Singlet at ~2.4–2.5 ppm (3H)

Confirms 2-methyl group.[1]

Absence of CH2 signal rules

out 2-benzyl isomer.[1]

1H NMR (DMSO-d6) Multiplet at 7.3–7.6 ppm (5H) Confirms 3-phenyl group.[1]

1H NMR (DMSO-d6)
Doublet/Singlet patterns at

7.5–8.5 ppm

Characteristic of 5-nitroindole

aromatic protons (H4, H6, H7).

[1][3]

Mass Spectrometry m/z = 252.27 [M+H]+
Confirms molecular formula

C15H12N2O2.

Melting Point >200°C (Distinctive)
High MP is typical for nitro-

substituted indoles.[1]

Pharmacological Profile & Mechanism of Action
The 2-methyl-5-nitro-3-phenyl-1H-indole scaffold exhibits a dual-action pharmacological

profile. The 5-nitro group is a critical pharmacophore for redox-mediated toxicity in hypoxic cells
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(anticancer/antimicrobial), while the 2-phenylindole core is a classic template for COX

inhibition.[1]

4.1 Signaling Pathways[1]
Anticancer (Tubulin/G-Quadruplex): The scaffold mimics the colchicine binding site on

tubulin, inhibiting polymerization. Additionally, nitroindoles are investigated for binding to c-

Myc G-quadruplex DNA, repressing oncogene expression.[1][4]

Anti-Inflammatory (COX-2): The 3-phenyl and 2-methyl substituents fill the hydrophobic

pocket of the Cyclooxygenase-2 (COX-2) enzyme, preventing arachidonic acid entry.[1]

4.2 Mechanism of Action Diagram
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Figure 2: Multi-target mechanism of action covering anti-inflammatory and antineoplastic

pathways.[1]

Future Outlook & Therapeutic Potential
The "2-methyl-5-nitro-3-phenyl-1H-indole" structure is not merely an end-product but a

versatile intermediate.[1]
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Reduction of Nitro Group: The 5-nitro group can be reduced (using H2/Pd-C or Fe/HCl) to a

5-amino derivative.[1] This amine is a "chemical handle" for further derivatization (e.g., amide

coupling, sulfonylation) to improve solubility and selectivity.

PROTAC Development: The rigid indole core makes it an excellent candidate for the

"warhead" portion of Proteolysis Targeting Chimeras (PROTACs), specifically for degrading

inflammatory proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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